Cas no 98986-41-5 (3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: 3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 98986-41-5
• MF: C₂₁H₁₂N₂O₃
• MW: 340.33158493042
• CID: 6388090
• PubChem ID: 650811
• Update Time: 2025-08-05

3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Oprea1_087819
• 98986-41-5
• BDBM89530
• CHEMBL1446935
• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-3H-benzo[f]chromen-3-one
• EU-0068358
• cid_650811
• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)benzo[f]chromen-3-one
• SCHEMBL23835688
• Oprea1_800950
• HMS2296D03
• AKOS000511841
• F0037-2566
• 2-(5-Phenyl-[1,3,4]oxadiazol-2-yl)-benzo[f]chromen-3-one
• SR-01000402197
• ChemDiv1_000925
• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-3-benzo[f][1]benzopyranone
• HMS589K01
• MLS000029448
• MLS-0013821.0001
• SMR000009798
• SR-01000402197-1
• 3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C21H12N2O3/c24-21-17(20-23-22-19(26-20)14-7-2-1-3-8-14)12-16-15-9-5-4-6-13(15)10-11-18(16)25-21/h1-12H
• InChI Key： VIUMSGOHJAGSFZ-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C1=NN=C(C4=CC=CC=C4)O1)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 340.08479225g/mol
• Monoisotopic Mass: 340.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Melting Point: 197-199 °C
• Boiling Point: 602.2±65.0 °C(Predicted)
• pka: -6.13±0.34(Predicted)

Additional information on 3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-

3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- (CAS No. 98986-41-5): A Comprehensive Overview

The compound 3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-, identified by its CAS number 98986-41-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The integration of the naphthopyranone core with the 5-phenyl-1,3,4-oxadiazole moiety introduces a versatile scaffold that exhibits promising biological activities, making it a valuable candidate for further research and development.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the quest for innovative drug candidates. The structural motif of 3H-Naphtho[2,1-b]pyran-3-one combines the stability and aromaticity of the naphthopyranone ring system with the electron-deficient nature of the oxadiazole group. This combination not only enhances the compound's binding affinity to biological targets but also opens up possibilities for diverse pharmacological actions. The presence of the phenyl group further modulates the electronic properties of the molecule, contributing to its overall pharmacokinetic profile.

One of the most compelling aspects of 3H-Naphtho[2,1-b]pyran-3-one, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases. The oxadiazole moiety, in particular, has been identified as a key pharmacophore in several lead compounds that have successfully transitioned into clinical trials. Its ability to interact with biological targets at multiple levels makes it an attractive scaffold for drug design.

The synthesis of 3H-Naphtho[2,1-b]pyran-3-one involves a series of well-established organic transformations that highlight its synthetic accessibility. The introduction of the 5-phenyl-1,3,4-oxadiazole substituent is achieved through a multi-step process that begins with the condensation of appropriate precursors under controlled conditions. This synthetic route not only underscores the compound's feasibility for large-scale production but also allows for modifications that can fine-tune its biological activity. The versatility of this approach enables chemists to explore a wide range of analogs with potential therapeutic benefits.

Recent studies have demonstrated that derivatives of 3H-Naphtho[2,1-b]pyran-3-one exhibit notable pharmacological effects when tested in vitro and in vivo. For instance, certain analogs have shown potent anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, preliminary data suggest that these compounds may have antimicrobial activity against resistant strains of bacteria. These findings are particularly promising given the growing concern over antibiotic resistance worldwide.

The molecular interactions between 3H-Naphtho[2,1-b]pyran-3-one and biological targets are governed by complex structural and energetic factors. Advanced computational methods have been employed to elucidate these interactions at an atomic level. These studies reveal that the compound's binding affinity is enhanced by favorable hydrogen bonding networks and hydrophobic interactions with its target proteins. Such insights are crucial for rational drug design and optimization efforts aimed at improving efficacy and minimizing side effects.

The pharmacokinetic profile of 3H-Naphtho[2,1-b]pyranones, including derivatives like our subject compound, is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing their clinical relevance. Preliminary pharmacokinetic studies indicate that compounds within this class exhibit favorable bioavailability and metabolic stability under physiological conditions. These attributes are critical for developing drugs that can be administered orally or through other non-invasive routes.

The future direction of research on 3H-Naphtho[2,1-b]pyranones, such as our focus on CAS No. 98986-41-5, is likely to be shaped by interdisciplinary collaborations between chemists and biologists. By integrating synthetic chemistry with high-throughput screening technologies and structural biology techniques, researchers can accelerate the discovery process and identify novel therapeutic agents more efficiently than ever before.

In conclusion, 3H-Naphtho[2,1-b]pyranone, particularly when functionalized with a 5-substituent like 5-phenoxy or other derivatives including 5-(5-substituted benzoyl)-N-(4-fluorophenyl)-4-methyl-thieno[2',3':4',5']furo[3',4']oxazolium , represents a promising class of compounds with significant therapeutic potential.
Its unique structural features offer opportunities for designing molecules with tailored biological activities.
The ongoing research efforts aimed at elucidating its mechanisms of action
and optimizing its pharmacological properties
are expected to yield valuable insights
and contribute to advancements in drug development.
The integration
of computational modeling
and experimental validation
will further enhance our understanding
of this fascinating chemical scaffold.